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A comprehensive review of preclinical data confirms the efficacy of SNAP-7941, a selective

melanin-concentrating hormone 1 receptor (MCH1-R) antagonist, in reducing food intake and

promoting weight loss compared to control groups. These findings highlight the potential of

MCH1-R antagonism as a therapeutic strategy for obesity and related metabolic disorders.

SNAP-7941 has been shown to be a potent and selective antagonist of the MCH1 receptor, a

key component in the regulation of energy balance and body weight.[1][2] Melanin-

concentrating hormone (MCH) itself is a neuropeptide known to stimulate food intake

(orexigenic effect).[2][3][4] By blocking the MCH1 receptor, SNAP-7941 effectively inhibits the

signaling pathway that promotes feeding behavior.

Quantitative Comparison of Anorectic Effects
The anorectic properties of SNAP-7941 have been demonstrated across various experimental

paradigms, consistently showing a reduction in food consumption and body weight gain when

compared to a vehicle control.
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Experimental
Condition

Treatment
Group

Outcome
Measure

Result
Percentage
Change vs.
Control

MCH-Stimulated

Food Intake in

Rats

Vehicle Food Intake (g) ~3.5 g -

MCH (3 nmol,

i.c.v.) + Vehicle

(i.p.)

Food Intake (g) ~6.0 g +71%

MCH (3 nmol,

i.c.v.) + SNAP-

7941 (10 mg/kg,

i.p.)

Food Intake (g) ~3.0 g
-50% (vs. MCH +

Vehicle)

Palatable Food

(Sweetened

Condensed Milk)

Consumption in

Satiated Rats

Vehicle
Milk

Consumption (g)
~7.5 g -

SNAP-7941 (3

mg/kg, i.p.)

Milk

Consumption (g)
~6.5 g -13%

SNAP-7941 (10

mg/kg, i.p.)

Milk

Consumption (g)
~4.4 g -41%

SNAP-7941 (30

mg/kg, i.p.)

Milk

Consumption (g)
~3.1 g -59%

Chronic

Administration in

Young, Growing

Rats (7 days)

Vehicle
Body Weight

Gain
Gained weight -

SNAP-7941 (10

mg/kg, i.p., twice

daily)

Body Weight

Gain

Gained 26% less

weight
-26%
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Chronic

Administration in

Rats with Diet-

Induced Obesity

Vehicle
Body Weight

Change
Sustained weight -

SNAP-7941
Body Weight

Change

Marked,

sustained

decrease

Not specified

Data summarized from Borowsky et al., 2002.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

MCH-Stimulated Food Intake
Objective: To determine if SNAP-7941 can inhibit the orexigenic effects of centrally

administered MCH.

Subjects: Male Long-Evans rats.

Procedure:

Rats were surgically implanted with a cannula into the third ventricle of the brain.

Following recovery, animals were pre-treated with either SNAP-7941 (10 mg/kg, i.p.) or a

vehicle solution.

Subsequently, MCH (3 nmol in 5 µl) or a vehicle was injected into the third ventricle.

Food intake was then measured for a specified period.

Palatable Food Consumption
Objective: To assess the effect of SNAP-7941 on the consumption of highly palatable food in

satiated animals.
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Subjects: Satiated rats.

Procedure:

Rats were administered SNAP-7941 at various doses (3, 10, and 30 mg/kg, i.p.) or a vehicle.

The consumption of sweetened condensed milk was measured.

Chronic Administration and Body Weight
Objective: To evaluate the long-term effects of SNAP-7941 on body weight.

Subjects: Young, growing male Long-Evans rats or rats with diet-induced obesity.

Procedure:

For the diet-induced obesity model, rats were fed a high-fat diet (45% kcal from fat) for 11

weeks.

Rats were then treated with SNAP-7941 (10 mg/kg, i.p.) or a vehicle twice daily for seven

days.

Body weight was recorded regularly throughout the treatment period.

Visualizing the Mechanism and Workflow
To better understand the underlying processes, the following diagrams illustrate the signaling

pathway of MCH and the experimental workflow for evaluating SNAP-7941.
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Caption: MCH1 Receptor Antagonism by SNAP-7941
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Caption: Workflow for Confirming Anorectic Effect
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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